N-(2-(4-(furan-2-yl)phenyl)-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C23H23NO4/c1-27-21-6-3-2-5-18(21)23(12-13-23)22(26)24-15-19(25)16-8-10-17(11-9-16)20-7-4-14-28-20/h2-11,14,19,25H,12-13,15H2,1H3,(H,24,26)
• InChI Key: RHNHKGTXZHLZEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CC2)C(=O)NCC(C3=CC=C(C=C3)C4=CC=CO4)O
• Molecular Formula: C23H23NO4
• Molecular Weight: 377.4 g/mol

Description

N-(2-(4-(furan-2-yl)phenyl)-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is a useful research compound. Its molecular formula is C23H23NO4 and its molecular weight is 377.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations

The chemical behavior of compounds similar to N-(2-(4-(furan-2-yl)phenyl)-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide under specific conditions, such as Camps cyclization, has been explored. N-(2-Acylaryl)benzamides and analogous compounds undergo Camps cyclization to yield various quinolin-4(1H)-ones with high yields, demonstrating the versatility of these compounds in chemical transformations (Mochalov et al., 2016).

Photochemistry

The photochemical properties of cyclopropene derivatives, which share a structural resemblance to the compound , have been investigated. Studies on methyl 1-methyl-2-phenylcyclopropene-3-carboxylate, for example, have provided insights into the photochemical pathways and intermediate vinyl carbene formation, contributing to a better understanding of the photochemical behavior of cyclopropene compounds (Pincock & Moutsokapas, 1977).

Synthetic Methodologies

Research into the synthesis of cyclopropane-1-carboxamide derivatives, like N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, showcases the development of efficient synthetic methodologies. These studies involve multi-step nucleophilic substitution reactions and ester hydrolysis, providing a blueprint for the synthesis of complex cyclopropane-1-carboxamide derivatives (Zhou et al., 2021).